Cas no 2377607-23-1 (6-Bromo-8-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline)

• Product Name: 6-Bromo-8-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
• CAS No: 2377607-23-1
• MF: C₁₆H₁₉BBrNO₂
• MW: 348.042563676834
• CID: 5524735
• Update Time: 2025-05-21

6-Bromo-8-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-8-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
• Quinoline, 6-bromo-8-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C16H19BBrNO2/c1-10-6-13(18)8-11-7-12(9-19-14(10)11)17-20-15(2,3)16(4,5)21-17/h6-9H,1-5H3
• InChI Key： UBFAIWGDDLQOBP-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2C)C=C(B2OC(C)(C)C(C)(C)O2)C=1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 447.1±40.0 °C(Predicted)
• pka: 4.39±0.32(Predicted)

Additional information on 6-Bromo-8-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline

6-Bromo-8-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline

The compound with CAS No. 2377607-23-1, known as 6-Bromo-8-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a quinoline framework with a bromine substituent at the 6-position, a methyl group at the 8-position, and a tetramethyl-dioxaborolane moiety at the 3-position. The presence of these functional groups makes it a versatile building block for various chemical transformations and applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 6-Bromo derivatives, including this compound. Researchers have demonstrated that the bromine atom at the 6-position can serve as an excellent leaving group, facilitating nucleophilic substitutions and other reductive transformations. This property has been exploited in the development of novel heterocyclic compounds with potential applications in drug discovery and materials science.

The 8-methyl substituent in this molecule plays a crucial role in modulating its electronic properties and steric effects. Studies have shown that the methyl group enhances the stability of the compound under various reaction conditions while also influencing its solubility and bioavailability. This makes it an attractive candidate for use in pharmaceutical research, where precise control over molecular properties is essential.

The tetramethyl-dioxaborolane group attached at the 3-position introduces additional functionality to the molecule. This group is known for its ability to participate in boron-based coupling reactions, such as Suzuki-Miyaura cross-coupling reactions. Recent research has highlighted its utility in constructing complex aromatic systems with high precision and efficiency. The incorporation of this group into the quinoline framework has opened new avenues for exploring its potential in optoelectronic materials and sensors.

Quinoline derivatives have long been recognized for their unique electronic properties and wide-ranging applications in organic electronics. The quinoline core in this compound serves as a rigid aromatic platform that can be further functionalized to tailor its properties for specific applications. For instance, modifications to the quinoline framework have been shown to enhance its emissive properties, making it suitable for use in organic light-emitting diodes (OLEDs) and related devices.

Recent studies have also explored the use of 6-Bromo-8-methyl-3-(tetramethyl-dioxaborolan-2-yl)quinoline as an intermediate in the synthesis of advanced materials. Its ability to undergo multiple transformations while retaining its structural integrity makes it an invaluable tool for constructing complex molecular architectures. Researchers have successfully employed this compound in the synthesis of metal-free catalysts for various organic reactions, further underscoring its versatility.

In terms of biological applications, this compound has shown promise as a potential lead molecule for drug discovery efforts targeting various disease states. Its unique combination of functional groups allows for fine-tuning of pharmacokinetic properties, making it an attractive candidate for further exploration in medicinal chemistry.

Overall, 6-Bromo-8-methyl-3-(tetramethyl-dioxborolan-2-yli)quinoline represents a cutting-edge molecule with diverse applications across multiple disciplines. Its modular structure and reactivity make it an essential component in modern synthetic chemistry toolkits.